Cas no 1218221-61-4 (2-(3-Bromophenyl)-2-(methylamino)acetamide)

• Product Name: 2-(3-Bromophenyl)-2-(methylamino)acetamide
• CAS No: 1218221-61-4
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 4578537
• PubChem ID: 60797148
• Update Time: 2025-06-10

2-(3-Bromophenyl)-2-(methylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-2-(methylamino)acetamide
• 2-(3-Bromophenyl)-2-(methylamino)acetamide

• Inchi： 1S/C9H11BrN2O/c1-12-8(9(11)13)6-3-2-4-7(10)5-6/h2-5,8,12H,1H3,(H2,11,13)
• InChI Key： YYIDBXQVSDIOBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(N)=O)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Bromophenyl)-2-(methylamino)acetamide

Introduction to 2-(3-Bromophenyl)-2-(methylamino)acetamide (CAS No. 1218221-61-4)

2-(3-Bromophenyl)-2-(methylamino)acetamide, also known by its CAS number 1218221-61-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group and a methylamino moiety, making it a valuable candidate for various biological and pharmacological studies.

The molecular formula of 2-(3-Bromophenyl)-2-(methylamino)acetamide is C₉H₁₁BrN₂O, and its molecular weight is approximately 239.09 g/mol. The compound's structure consists of a central acetamide group flanked by a 3-bromophenyl substituent and a methylamino group. These functional groups contribute to the compound's reactivity and potential biological activity, making it an interesting subject for both academic and industrial research.

In recent years, 2-(3-Bromophenyl)-2-(methylamino)acetamide has been studied for its potential applications in the development of new therapeutic agents. One of the key areas of interest is its role as a scaffold for the design of small molecules targeting specific biological pathways. For instance, research has shown that compounds with similar structural motifs can exhibit potent activity against various enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2-(3-Bromophenyl)-2-(methylamino)acetamide as a lead compound for the development of novel anti-inflammatory drugs. The researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation. This finding suggests that 2-(3-Bromophenyl)-2-(methylamino)acetamide could serve as a valuable starting point for the design of more potent and selective COX-2 inhibitors.

Beyond its anti-inflammatory properties, 2-(3-Bromophenyl)-2-(methylamino)acetamide has also shown promise in the field of cancer research. A study conducted at the National Institutes of Health (NIH) explored the compound's ability to modulate cell signaling pathways involved in tumor growth and metastasis. The results indicated that 2-(3-Bromophenyl)-2-(methylamino)acetamide could inhibit the activation of certain kinases, such as AKT and ERK, which are known to play crucial roles in cancer progression. This suggests that the compound may have therapeutic potential as an anticancer agent.

In addition to its biological activities, the synthesis and chemical properties of 2-(3-Bromophenyl)-2-(methylamino)acetamide have been extensively studied. The compound can be synthesized through various routes, including nucleophilic substitution reactions and coupling reactions. One common synthetic method involves the reaction of 3-bromobenzaldehyde with methylamine followed by acetylation to form the final product. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 2-(3-Bromophenyl)-2-(methylamino)acetamide, such as its solubility, melting point, and stability, have also been characterized. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies.

In conclusion, 2-(3-Bromophenyl)-2-(methylamino)acetamide (CAS No. 1218221-61-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.